Cas no 75405-06-0 (Pentanenitrile,3-amino-)

Pentanenitrile,3-amino- Properties

Names and Identifiers

• Pentanenitrile,3-amino-
• 3-aminopentanenitrile
• Q27253794
• 3-Aminopenanenitrile
• EN300-64682
• UNII-240Y1KRT4D
• DTXSID7043904
• AKOS009387248
• 75405-06-0
• 3-Amino-pentanenitrile
• (RS)-3-AMINOPENTANE NITRILE
• Pentanenitrile, 3-amino-
• FVPPLRDSFQDFLX-UHFFFAOYSA-N
• NS00037706
• SB44664
• CS-0253543
• 3-AMINOPENTANENITRILE, (+/-)-
• 3-AMINOPENTANENITRILE, (RS)-
• 240Y1KRT4D
• FT-0773840
• FT-0774170
• DB-016725
• DTXCID5023904
• DB-016823
• DB-294220
• +Expand

• MDL： MFCD02101363
• InChIKey： FVPPLRDSFQDFLX-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10N2/c1-2-5(7)3-4-6/h5H,2-3,7H2,1H3
• SMILES： CCC(CC#N)N

Computed Properties

• Exact Mass: 98.084
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 98.084
• Heavy Atom Count: 7
• Complexity: 79.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Refractive Index: 1.44
• Boiling Point: 202.7°C at 760 mmHg
• Flash Point: 76.4°C
• Density: 0.904